Cas no 1190310-84-9 (Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate)

• Product Name: Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• CAS No: 1190310-84-9
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• MDL: MFCD12963008
• CID: 3036494
• PubChem ID: 53412689
• Update Time: 2025-11-02

Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• AKOS025396339
• MFCD12963008
• DTXSID101215061
• AS-50957
• 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid, 3-iodo-, methyl ester
• P11555
• CS-0054456
• methyl3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• 3-IODO-4-AZAINDOLE-5-CARBOXYLIC ACID METHYL ESTER
• SB15885
• 1190310-84-9

• MDL： MFCD12963008
• Inchi： 1S/C9H7IN2O2/c1-14-9(13)7-3-2-6-8(12-7)5(10)4-11-6/h2-4,11H,1H3
• InChI Key： SNOGTIJHZGCBJJ-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC(C(=O)OC)=NC=21

Computed Properties

• Exact Mass: 301.95523g/mol
• Monoisotopic Mass: 301.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Additional information on Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate

Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS No. 1190310-84-9): A Versatile Heterocyclic Building Block for Drug Discovery and Organic Synthesis

Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS No. 1190310-84-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This iodinated pyrrolopyridine derivative serves as a valuable building block for the development of novel drug candidates and functional materials. Its unique structure combines the features of both pyrrole and pyridine rings, making it particularly interesting for medicinal chemistry applications.

The growing demand for pyrrolopyridine-based compounds in drug discovery has positioned Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate as a key intermediate. Researchers frequently search for "pyrrolopyridine synthesis methods" and "iodinated heterocycles applications," reflecting the compound's relevance in current pharmaceutical development. The presence of both an iodine substituent and an ester functional group makes this molecule particularly versatile for various coupling reactions and further derivatizations.

From a chemical perspective, Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate offers several advantages. The iodine atom at the 3-position enables efficient cross-coupling reactions, such as Suzuki, Stille, or Sonogashira couplings, which are fundamental in modern organic synthesis. Meanwhile, the methyl ester group at the 5-position can be easily hydrolyzed to the corresponding carboxylic acid or reduced to the alcohol, providing additional handles for molecular diversification. These features explain why searches for "functionalized pyrrolopyridines" and "heterocyclic building blocks" often lead to this compound.

In pharmaceutical applications, the pyrrolo[3,2-b]pyridine scaffold has shown promise in various therapeutic areas. Recent literature highlights its potential in kinase inhibition, with particular interest in "pyrrolopyridine kinase inhibitors" and "cancer drug development." The structural similarity of this core to purine bases makes it particularly suitable for targeting ATP-binding sites in protein kinases. While Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate itself is not an active pharmaceutical ingredient, it serves as a crucial precursor for more complex molecules in drug discovery programs.

The synthesis of Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate typically involves multi-step procedures starting from commercially available pyridine derivatives. Organic chemists often search for "pyrrolopyridine synthesis optimization" and "regioselective iodination methods," reflecting the challenges in preparing such compounds. Modern synthetic approaches emphasize atom economy and green chemistry principles, aligning with the growing interest in "sustainable heterocycle synthesis" within the scientific community.

Analytical characterization of Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers working with this compound frequently look for "pyrrolopyridine NMR data" and "heterocyclic compound characterization" to ensure proper identification and quality control. The heavy iodine atom in the molecule provides distinctive features in both mass spectra and NMR spectra, aiding in structural confirmation.

From a commercial perspective, Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate is available from several specialty chemical suppliers, though it remains a relatively high-value intermediate due to its synthetic complexity. Market trends show increasing demand for "custom heterocyclic compounds" and "pharmaceutical intermediates," particularly those with potential applications in oncology research. The compound's stability under standard storage conditions makes it practical for research use, though proper handling of iodinated compounds is always recommended.

Future research directions involving Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate may explore its use in metal-catalyzed transformations or photophysical applications. Emerging trends in "heterocycles in materials science" and "organic electronic materials" suggest potential applications beyond medicinal chemistry. The conjugated system of the pyrrolopyridine core could be exploited for developing novel organic semiconductors or fluorescent probes, expanding the utility of this versatile building block.

In conclusion, Methyl 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS No. 1190310-84-9) represents a valuable tool for organic and medicinal chemists. Its combination of reactive functional groups and privileged heterocyclic scaffold makes it particularly useful for constructing complex molecules with potential biological activity. As research continues to explore new applications of pyrrolopyridine derivatives, this compound will likely maintain its importance as a synthetic intermediate in both academic and industrial settings.